Cas no 2639449-62-8 (Tert-butyl 1-(pyrrolidine-3-carbonyl)pyrrolidine-3-carboxylate)

• Product Name: Tert-butyl 1-(pyrrolidine-3-carbonyl)pyrrolidine-3-carboxylate
• CAS No: 2639449-62-8
• MF: C₁₄H₂₄N₂O₃
• MW: 268.351963996887
• CID: 5643452
• PubChem ID: 165900787
• Update Time: 2025-10-14

Tert-butyl 1-(pyrrolidine-3-carbonyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639449-62-8
• tert-butyl 1-(pyrrolidine-3-carbonyl)pyrrolidine-3-carboxylate
• EN300-27783333
• Tert-butyl 1-(pyrrolidine-3-carbonyl)pyrrolidine-3-carboxylate

• Inchi： 1S/C14H24N2O3/c1-14(2,3)19-13(18)11-5-7-16(9-11)12(17)10-4-6-15-8-10/h10-11,15H,4-9H2,1-3H3
• InChI Key： HIKNQJLSQZJHCR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CCN(C(C2CNCC2)=O)C1)=O

Computed Properties

• Exact Mass: 268.17869263g/mol
• Monoisotopic Mass: 268.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.6Ų

Additional information on Tert-butyl 1-(pyrrolidine-3-carbonyl)pyrrolidine-3-carboxylate

Introduction to Tert-butyl 1-(pyrrolidine-3-carbonyl)pyrrolidine-3-carboxylate (CAS No. 2639449-62-8)

Tert-butyl 1-(pyrrolidine-3-carbonyl)pyrrolidine-3-carboxylate (CAS No. 2639449-62-8) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic agents.

The molecular formula of Tert-butyl 1-(pyrrolidine-3-carbonyl)pyrrolidine-3-carboxylate underscores its complexity, featuring a tert-butyl group attached to a pyrrolidine core that is further functionalized with another pyrrolidine moiety. This unique structural arrangement imparts distinct chemical properties, making it a valuable intermediate in organic synthesis and a potential building block for more complex pharmacophores.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrrolidine derivatives. These compounds are known for their ability to interact with biological targets in diverse ways, often leading to the development of drugs with novel mechanisms of action. The presence of both carbonyl and carboxyl groups in Tert-butyl 1-(pyrrolidine-3-carbonyl)pyrrolidine-3-carboxylate enhances its reactivity, allowing for further functionalization and the creation of more sophisticated molecular architectures.

One of the most compelling aspects of this compound is its utility in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The structural features of Tert-butyl 1-(pyrrolidine-3-carbonyl)pyrrolidine-3-carboxylate make it an ideal candidate for constructing peptidomimetic cores, which can be further modified to target specific biological pathways.

Recent studies have highlighted the importance of pyrrolidine derivatives in the development of drugs targeting neurological disorders. For instance, compounds with similar structural motifs have shown promise in preclinical studies as potential treatments for Alzheimer's disease and other neurodegenerative conditions. The ability of Tert-butyl 1-(pyrrolidine-3-carbonyl)pyrrolidine-3-carboxylate to interact with specific receptors and enzymes in the brain makes it a promising candidate for further investigation in this area.

The synthesis of Tert-butyl 1-(pyrrolidine-3-carbonyl)pyrrolidine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, are often employed to achieve high yields and enantiopurity. These synthetic strategies not only highlight the compound's complexity but also showcase the cutting-edge methodologies used in modern pharmaceutical research.

In addition to its pharmaceutical applications, Tert-butyl 1-(pyrrolidine-3-carbonyl)pyrrolidine-3-carboxylate has potential uses in materials science and catalysis. Its unique structural features make it a suitable candidate for designing novel ligands for transition metal catalysts, which can be used in various industrial processes. Furthermore, its ability to undergo selective functionalization opens up possibilities for creating advanced materials with tailored properties.

The growing body of research on pyrrolidine derivatives underscores their significance as versatile building blocks in chemical synthesis. As our understanding of their biological activities expands, so does the potential for developing new drugs and materials based on these compounds. The case of Tert-butyl 1-(pyrролидин-3-карбонильный)пирролидин-3-карбоксилат exemplifies how a single compound can have far-reaching implications across multiple scientific disciplines.

In conclusion, Tert-butyl 1-(pyрролидин-3-карбонильный)пирролидин-3-карбоксилат (CAS No. 2639449-62-8) represents a fascinating compound with significant potential in pharmaceuticals, materials science, and catalysis. Its intricate structure and reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As scientific understanding continues to evolve, the applications of this compound are likely to expand even further, solidifying its place as a cornerstone in modern chemical research.